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Compound Name: Nona-1,3-dien-5-yne

Cat. No.: B14481926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing

ruthenium carbene catalysts in enyne metathesis reactions. Enyne metathesis is a powerful

and atom-economical carbon-carbon bond-forming reaction that transforms an alkene and an

alkyne into a conjugated 1,3-diene using a ruthenium carbene catalyst.[1][2] This

transformation has become a significant tool in organic synthesis, particularly for the

construction of cyclic and acyclic dienes, which are valuable intermediates in the synthesis of

natural products and complex molecules.[3]

The two primary modes of enyne metathesis are Ring-Closing Enyne Metathesis (RCEYM), an

intramolecular process, and Cross-Enyne Metathesis (CEYM), an intermolecular reaction.[1]

The choice of catalyst, typically from the Grubbs' or Hoveyda-Grubbs' families of ruthenium

complexes, is crucial for the success of the reaction and depends on the specific substrates

and desired outcomes.[1][4] Second-generation Grubbs catalysts, featuring an N-heterocyclic

carbene (NHC) ligand, generally exhibit higher activity and stability compared to their first-

generation counterparts.[3][4]

Ruthenium Carbene Catalysts for Enyne Metathesis
Ruthenium carbene complexes are the catalysts of choice for enyne metathesis due to their

functional group tolerance, stability, and commercial availability.[1] The most commonly

employed catalysts are the first and second-generation Grubbs catalysts and the Hoveyda-

Grubbs catalysts.
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First-Generation Grubbs Catalyst (Grubbs I): Characterized by two tricyclohexylphosphine

(PCy₃) ligands, this catalyst is effective for a range of metathesis reactions.

Second-Generation Grubbs Catalyst (Grubbs II): In this catalyst, one PCy₃ ligand is replaced

by a more electron-donating N-heterocyclic carbene (NHC) ligand, resulting in higher activity

and broader substrate scope.[3]

Hoveyda-Grubbs Catalysts: These catalysts feature a chelating isopropoxystyrene ligand,

which imparts increased stability and allows for easier removal of the catalyst from the

reaction mixture.

The choice of catalyst can significantly impact the reaction's efficiency, with second-generation

catalysts often being more effective for challenging substrates.[3]

Quantitative Data Presentation
The following tables summarize quantitative data for selected Ring-Closing Enyne Metathesis

(RCEYM) and Cross-Enyne Metathesis (CEYM) reactions, providing a comparative overview of

catalyst performance under various conditions.

Table 1: Ring-Closing Enyne Metathesis (RCEYM) of
Various Substrates
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Entry
Substra
te

Catalyst
(mol%)

Solvent
Temp.
(°C)

Time (h) Product
Yield
(%)

1
1,6-

enyne

Grubbs I

(5)
CH₂Cl₂ 40 1.5

1,3-

cyclohex

adiene

95

2

N-allyl-N-

(2-

propynyl)

tosylamid

e

Grubbs II

(5)
CH₂Cl₂ rt 2

1-tosyl-

2,5-

dihydro-

1H-

pyrrole

89

3

O-allyl-

(2-

propynyl)

ether

Grubbs II

(5)
CH₂Cl₂ rt 2

3,6-

dihydro-

2H-pyran

91

4

Diethyl

allyl(2-

propynyl)

malonate

Grubbs I

(5)
Benzene 50 24

Diethyl 3-

methylen

ecyclope

ntane-

1,1-

dicarboxy

late

81

5
Enynyl

amide

Grubbs II

(5)
Toluene 80 12

Fused

bicyclic

lactam

75

Table 2: Cross-Enyne Metathesis (CEYM) with Ethylene
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Entry Alkyne
Catalyst
(mol%)

Solvent
Temp.
(°C)

Time (h) Product
Yield
(%)

1

1-phenyl-

1-

propyne

Grubbs II

(5)
Toluene 50 12

2-phenyl-

1,3-

butadien

e

85

2 1-hexyne
Grubbs II

(5)
Toluene 50 12

2-butyl-

1,3-

butadien

e

78

3
Propargyl

alcohol

Grubbs II

(5)
Toluene 50 12

2-

methylide

ne-3-

buten-1-

ol

72

4

Methyl

propiolat

e

Grubbs II

(5)
Toluene 50 12

Methyl 2-

methylide

ne-3-

butenoat

e

65

Experimental Protocols
The following are detailed protocols for representative RCEYM and CEYM reactions.

Protocol 1: Ring-Closing Enyne Metathesis (RCEYM) of
an O-Allyl Propargyl Ether
This protocol describes the synthesis of 3,6-dihydro-2H-pyran from O-allyl-(2-propynyl)ether

using a second-generation Grubbs catalyst.

Materials:

O-allyl-(2-propynyl)ether
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Second-Generation Grubbs Catalyst

Anhydrous Dichloromethane (CH₂Cl₂)

Ethyl vinyl ether

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Schlenk flask and standard glassware for inert atmosphere techniques

Magnetic stirrer

Procedure:

Reaction Setup: A Schlenk flask equipped with a magnetic stir bar is flame-dried under

vacuum and backfilled with argon.

Substrate Addition: O-allyl-(2-propynyl)ether (1.0 equiv) is dissolved in anhydrous

dichloromethane (to achieve a concentration of 0.1 M) and transferred to the Schlenk flask

via cannula.

Catalyst Addition: The second-generation Grubbs catalyst (0.05 equiv) is added to the stirred

solution under a positive flow of argon.

Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of

the reaction is monitored by thin-layer chromatography (TLC).

Quenching: Upon completion (typically 2 hours), the reaction is quenched by the addition of

ethyl vinyl ether (10 drops) and stirred for an additional 30 minutes.

Work-up and Purification: The solvent is removed under reduced pressure. The residue is

purified by flash column chromatography on silica gel using a mixture of hexane and ethyl

acetate as the eluent to afford the pure 3,6-dihydro-2H-pyran.
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Protocol 2: Cross-Enyne Metathesis (CEYM) of an
Alkyne with Ethylene
This protocol details the synthesis of a 1,3-diene from a terminal alkyne and ethylene gas using

a second-generation Grubbs catalyst.

Materials:

Terminal alkyne (e.g., 1-phenyl-1-propyne)

Second-Generation Grubbs Catalyst

Anhydrous Toluene

Ethylene gas (balloon)

Ethyl vinyl ether

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Schlenk flask with a sidearm for gas inlet

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A Schlenk flask equipped with a magnetic stir bar and a condenser is flame-

dried under vacuum and backfilled with argon.

Substrate and Catalyst Addition: The terminal alkyne (1.0 equiv) and the second-generation

Grubbs catalyst (0.05 equiv) are added to the flask under a positive flow of argon.

Solvent Addition: Anhydrous toluene is added via syringe to dissolve the reactants (to

achieve a concentration of 0.2 M).
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Ethylene Atmosphere: The argon atmosphere is replaced with ethylene by evacuating and

backfilling the flask with ethylene gas from a balloon three times. The reaction is then

maintained under a positive pressure of ethylene (balloon).

Reaction: The reaction mixture is heated to 50 °C and stirred vigorously. The reaction

progress is monitored by TLC or GC-MS.

Quenching: After completion (typically 12 hours), the reaction is cooled to room temperature,

and the ethylene atmosphere is replaced with argon. The reaction is quenched by adding

ethyl vinyl ether (10 drops) and stirring for 30 minutes.

Work-up and Purification: The solvent is removed in vacuo, and the crude product is purified

by flash column chromatography on silica gel (hexane/ethyl acetate eluent) to yield the

desired 1,3-diene.

Visualization of Key Processes
The following diagrams, generated using the DOT language, illustrate the fundamental aspects

of ruthenium-catalyzed enyne metathesis.
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Caption: Catalytic cycle of ruthenium-catalyzed enyne metathesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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